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Compound of Interest

Compound Name:
4-(Chloromethyl)oxazole

hydrochloride

CAS No.: 675149-75-4

Cat. No.: B1612974

Get Quote

CAS: 675149-75-4 | Formula: C

H

ClNO[1][2] · HCl | MW: 153.99 g/mol

Executive Technical Summary
4-(Chloromethyl)oxazole hydrochloride is a kinetically stabilized alkylating agent. While the

hydrochloride salt form significantly retards the self-alkylation (polymerization) observed in the

free base, it introduces a critical vulnerability to moisture-induced hydrolysis.

Under strictly anhydrous conditions at 2–8°C, the compound is stable for >12 months. Under

ambient conditions (25°C, >60% RH), it degrades rapidly via two competing pathways:

hydrolytic dechlorination and acid-catalyzed ring opening.

Core Stability Directive: The integrity of this reagent is binary—it is either dry and stable, or wet

and degrading. There is no intermediate "slow degradation" phase in humid environments.
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Physicochemical & Reactivity Profile
To understand the stability, one must analyze the competition between the oxazole ring's

basicity and the chloromethyl group's electrophilicity.

The Stabilization Mechanism (HCl Salt)
The oxazole nitrogen is weakly basic (

). In the free base form, the nitrogen lone pair is nucleophilic enough to attack the electrophilic
methylene carbon of a neighboring molecule, leading to intermolecular quaternization
(polymerization).

Role of HCl: Protonation of the oxazole nitrogen (

) deactivates the ring's nucleophilicity, effectively "capping" the polymerization pathway.

The Trade-off: The formation of the salt creates a highly polar, hygroscopic lattice. Upon

moisture ingress, the lattice energy breaks, and the salt dissociates, releasing free acid and

exposing the reactive center.

Quantitative Data Summary
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Property Value / Characteristic Implication for Stability

Physical State
White to pale yellow crystalline

solid

Yellowing indicates free-base

liberation or oxidation.

Hygroscopicity High
Rapid uptake of atmospheric

water leads to deliquescence.

Reactivity Alkylating Agent (Benzylic-like)

Susceptible to

/

hydrolysis.

Storage Temp 2°C to 8°C (Refrigerated)
Thermal energy accelerates

HCl dissociation.

Atmosphere
Inert (Ar or N

)

Oxygen is less critical than

moisture, but inert gas

prevents both.

Degradation Pathways & Mechanisms
The degradation of 4-(Chloromethyl)oxazole HCl is not a single event but a cascade triggered

by environmental factors.

Pathway A: Moisture-Induced Hydrolysis (Dominant)
When exposed to ambient humidity, the salt absorbs water. The chloride ion (

) is a good leaving group, activated by the electron-withdrawing nature of the protonated
oxazole ring.

Mechanism: Water attacks the methylene carbon (

-Cl), displacing chloride.

Product: 4-(Hydroxymethyl)oxazole + HCl.

Observation: The material becomes sticky/wet (deliquescence) and highly acidic.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pathway B: Thermodynamic Dimerization (Free Base
Leakage)
If the HCl is lost (e.g., via high vacuum drying or thermal dissociation), the equilibrium shifts

toward the free base.

Mechanism: Intermolecular

attack of the oxazole nitrogen onto the chloromethyl group of another molecule.

Product: Insoluble oligomers/polymers.

Pathway Visualization (Graphviz)
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Caption: Figure 1. Divergent degradation pathways triggered by moisture (left) and

deprotonation (right).

Handling & Storage Protocol
This protocol is designed to maintain the "Kinetic Trap" of the HCl salt.

Storage Requirements[3]
Primary Containment: Glass vial with a Teflon-lined screw cap. Parafilm is insufficient for

long-term storage due to permeability.

Secondary Containment: Sealed desiccator containing active desiccant (e.g., P

O

or indicating silica gel).

Temperature: Maintain at 2–8°C. Freezing (-20°C) is acceptable but requires strict

equilibration to room temperature before opening to prevent condensation.

Handling Workflow (The "2-Minute Rule")
Because the compound is hygroscopic, handling in open air should be minimized.

Equilibration: Allow the cold vial to warm to room temperature before opening. Opening a

cold vial condenses atmospheric moisture directly onto the solid.

Inert Atmosphere: Ideally, weigh and dispense inside a glovebox or a glove bag filled with

Nitrogen/Argon.

Rapid Transfer: If a glovebox is unavailable, use the "2-Minute Rule": The container should

not be open to ambient air for more than 2 minutes. Flush the headspace with Argon before

resealing.

Quality Control & Self-Validation
Before committing this reagent to a high-value synthesis, validate its integrity using this tiered

QC system.
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Tier 1: Visual Inspection (Non-Destructive)
Pass: Free-flowing white powder.

Fail: Clumping, "wet" appearance, or distinct yellow/orange discoloration.

Critical Fail: Presence of liquid droplets (deliquescence).

Tier 2: 1H NMR Validation (Definitive)
Dissolve ~5 mg in DMSO-

(use an ampoule from a fresh source to avoid introducing water).

Signal
Chemical Shift (

)
Diagnostic Interpretation

Oxazole C2-H ~8.5 - 9.0 ppm

Sharp singlet. Broadening

indicates pH

change/exchange.

Chloromethyl (-CH

Cl)
~4.8 - 5.0 ppm

Key Indicator. Shift upfield

(~4.5 ppm) indicates hydrolysis

to -CH

OH.

Water Peak Variable (3.3 ppm)
Large integral indicates

moisture contamination.

QC Decision Logic

Sample Inspection Visual Check

1H NMR (DMSO-d6)Looks OK

DISCARD
(Do not repurify)

Caked/Yellow

PROCEED
(Use immediately)

Sharp CH2 peak
No alcohol impurity

CH2 shift / Extra peaks
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Click to download full resolution via product page

Caption: Figure 2. Decision tree for validating reagent quality prior to synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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